Cas no 1261824-42-3 (5-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl)

• Product Name: 5-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261824-42-3
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4993014
• Update Time: 2025-09-26

5-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4NO2/c14-11-5-9(6-12(7-11)18(19)20)8-1-3-10(4-2-8)13(15,16)17/h1-7H
• InChI Key： ITGQPHRJIXPZBV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(C(F)(F)F)=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8